2-(2-Oxo-2-piperidin-1-ylethyl)sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C20H25N3O2S2/c1-2-10-23-19(25)17-14-8-4-5-9-15(14)27-18(17)21-20(23)26-13-16(24)22-11-6-3-7-12-22/h2H,1,3-13H2
• InChI Key: GMJBERODQCGRDI-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(N=C1SCC(=O)N3CCCCC3)SC4=C2CCCC4
• Molecular Formula: C20H25N3O2S2
• Molecular Weight: 403.6 g/mol

Description

2-(2-Oxo-2-piperidin-1-ylethyl)sulfanyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C20H25N3O2S2 and its molecular weight is 403.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The chemical compound is related to sophisticated synthetic processes and crystallography studies, suggesting its significance in pharmaceutical research and development. For example, studies on risperidone, which shares a similar complex chemical structure, reveal the detailed crystal packing stabilized by various hydrogen bonds, highlighting the importance of structural analysis in understanding drug interactions at the molecular level (Wang & Pan, 2006). Such insights are crucial for the design and development of new therapeutic agents.

Antiproliferative Activities

Research into derivatives of pyrido[1,2-a]pyrimidin-4-one, closely related to the compound , has shown promising antiproliferative effects against various human cancer cell lines (Mallesha et al., 2012). This indicates the potential of these compounds in cancer therapy, emphasizing the need for further investigation to explore their full therapeutic potential.

Molecular Synthesis and Applications

The synthesis of new thieno[2,3-b]pyridines and pyrimidino[4',5':4,5]thieno[2,3-b]pyridine derivatives, including carbamate and quinazoline derivatives, underscores the compound's relevance in the creation of molecules with potential medicinal properties (Abdelriheem et al., 2015). Such synthetic versatility is key to discovering new drugs and understanding their mechanisms of action.

Novel Synthesis Methods

Efforts to develop efficient synthesis methods for related compounds, such as 2-aminopyrimidinones, demonstrate the ongoing research interest in optimizing the production of complex molecules. These methods facilitate the exploration of new compounds with potential biological activities, expanding the boundaries of pharmaceutical chemistry (Bararjanian et al., 2010).

Antitumor and Antibacterial Properties

The exploration of thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives highlights the compound's potential as a scaffold for developing potent antitumor and antibacterial agents. Such studies are foundational for the discovery of new therapies for cancer and infectious diseases, showcasing the broad applicability of this compound in medicinal chemistry (Hafez et al., 2017).